Cas no 1053085-34-9 (1-(3-Chlorophenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(3-Chlorophenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1053085-34-9
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 1032340
• PubChem ID: 21105014
• Update Time: 2025-04-20

1-(3-Chlorophenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)-1H-pyrazole-4-carboxylic acid
• 1-(3-chlorophenyl)pyrazole-4-carboxylic acid
• 1-(3-chlorophenyl)-1H-perazole-4-carboxylic acid
• AC1Q73XJ
• CTK6H2750
• SBB019274
• STK695209
• SureCN2860519
• DA-17920
• CS-0128565
• EN300-51700
• 1053085-34-9
• AKOS000196855
• SCHEMBL2860519
• MFCD09951096
• F72460
• 1-(3-Chlorophenyl)-1H-pyrazole-4 carboxylic acid
• DTXSID90610793
• Z317041840
• SY175230
• 1-(3-Chlorophenyl)-1H-pyrazole-4-carboxylicacid

• Inchi： 1S/C10H7ClN2O2/c11-8-2-1-3-9(4-8)13-6-7(5-12-13)10(14)15/h1-6H,(H,14,15)
• InChI Key： YCSXAOLUTJUXFI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 222.0196052g/mol
• Monoisotopic Mass: 222.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

1-(3-Chlorophenyl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles